Cas no 80576-74-5 (Benzoic acid, 4-(3-bromo-1-methyl-4-oxobutyl)-)

80576-74-5 structure
Product name:Benzoic acid, 4-(3-bromo-1-methyl-4-oxobutyl)-
Benzoic acid, 4-(3-bromo-1-methyl-4-oxobutyl)- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 4-(3-bromo-1-methyl-4-oxobutyl)-
- 4-(4-bromo-5-oxopentan-2-yl)benzoic acid
- 80576-74-5
- DTXSID20574556
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- Inchi: InChI=1S/C12H13BrO3/c1-8(6-11(13)7-14)9-2-4-10(5-3-9)12(15)16/h2-5,7-8,11H,6H2,1H3,(H,15,16)
- InChI Key: HTHKGCHKPIUJQY-UHFFFAOYSA-N
- SMILES: CC(CC(C=O)Br)C1=CC=C(C=C1)C(=O)O
Computed Properties
- Exact Mass: 284.00481g/mol
- Monoisotopic Mass: 284.00481g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 54.4Ų
Benzoic acid, 4-(3-bromo-1-methyl-4-oxobutyl)- Related Literature
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Po-Jung Huang Dalton Trans., 2020,49, 16970-16978
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Bao-rang Li,De-long Zhang,Nai-qiang Zhang,Jing-tao Li CrystEngComm, 2015,17, 3426-3432
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Yifang Gao,Yuan Jiao,Wenjing Lu,Yang Liu,Hui Han,Xiaojuan Gong,Shaomin Shuang,Chuan Dong J. Mater. Chem. B, 2018,6, 6099-6107
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Alexandra M. J. Rost,Andrea Scherbaum,Wolfgang A. Herrmann New J. Chem., 2006,30, 1599-1605
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